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Compound of Interest

Compound Name: syntanol

Cat. No.: B1172096 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Syntanols, a class of non-ionic surfactants.

It details their chemical nature, physicochemical properties, synthesis, and critical applications,

with a focus on their relevance in research and pharmaceutical sciences.

Introduction to Syntanol
Syntanol is a trade name for a class of non-ionic surfactants chemically known as fatty alcohol

ethoxylates (FAEs) or alcohol ethoxylates (AEOs).[1] These compounds are synthesized

through the reaction of a fatty alcohol with ethylene oxide.[2] The resulting molecule possesses

a dual nature: a hydrophobic part derived from the fatty alcohol (the "tail") and a hydrophilic

polyethylene glycol chain (the "head").[2] This amphiphilic structure enables them to reduce the

surface tension between oil and water, making them effective emulsifiers, detergents, wetting

agents, and dispersants.[3][4]

The general chemical formula for a Syntanol is R-(OCH₂CH₂)n-OH, where 'R' is the alkyl

group from the fatty alcohol and 'n' represents the average number of ethylene oxide units per

molecule, also known as the degree of ethoxylation.[3] The specific properties of a Syntanol
variant, such as its solubility and surface activity, are determined by the length of the

hydrophobic alkyl chain and the hydrophilic polyoxyethylene chain.[3] For instance, Syntanol
DS-10 refers to a fatty alcohol ethoxylate with an average of 10 ethylene oxide units.[4]
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Chemical Structure and Synthesis
The fundamental structure of a Syntanol molecule consists of two distinct regions:

Hydrophobic Tail: A long-chain alkyl group (R), typically derived from fatty alcohols like lauryl,

cetyl, or stearyl alcohol. This part of the molecule is oil-soluble.

Hydrophilic Head: A chain of repeating ethylene oxide units (-(OCH₂CH₂)n-OH), which is

water-soluble. The length of this chain dictates the surfactant's hydrophilicity.

The synthesis of Syntanols is achieved through a process called ethoxylation.[5] In this

reaction, a fatty alcohol is reacted with ethylene oxide, typically at elevated temperatures (e.g.,

180°C) and pressures, using a catalyst such as potassium hydroxide (KOH).[5] The reaction is

a stepwise addition of ethylene oxide units to the alcohol, and the process is highly exothermic.

[1][5] The choice of catalyst can influence the reaction rate and the molecular weight

distribution of the final product.[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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